Cas no 315683-17-1 (Ethyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate)

• Product Name: Ethyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate
• CAS No: 315683-17-1
• MF: C₁₆H₁₉NO₂S
• MW: 289.39256310463
• MDL: MFCD01922103
• CID: 301142
• PubChem ID: 703924
• Update Time: 2025-05-21

Ethyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate
• 3-Thiophenecarboxylicacid, 2-amino-4-[4-(1-methylethyl)phenyl]-, ethyl ester
• ethyl 2-amino-4-(4-propan-2-ylphenyl)thiophene-3-carboxylate
• AC1LDZHE
• CBMicro_046412
• CTK4G7371
• ethyl 2-amino-4-[4-(propan-2-yl)phenyl]thiophene-3-carboxylate
• MolPort-000-164-198
• Oprea1_588317
• SBB019629
• CS-0298878
• MFCD01922103
• SR-01000228520
• ETHYL 2-AMINO-4-(4-ISOPROPYLPHENYL)-3-THIOPHENECARBOXYLATE
• UPCMLD0ENAT0513-7277:001
• BIM-0046511.P001
• Z56883820
• VS-05173
• 2-Amino-4-(4-isopropyl-phenyl)-thiophene-3-carboxylic acid ethyl ester
• AKOS000304251
• 315683-17-1
• DTXSID70351576
• SR-01000228520-1
• FT-0711837
• EN300-227716
• STK348736
• BBL016152
• ALBB-001715
• DB-028336

• MDL： MFCD01922103
• Inchi： 1S/C16H19NO2S/c1-4-19-16(18)14-13(9-20-15(14)17)12-7-5-11(6-8-12)10(2)3/h5-10H,4,17H2,1-3H3
• InChI Key： AVVSSBPDKUXIQQ-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C(=C1)C1C=CC(=CC=1)C(C)C)N

Computed Properties

• Exact Mass: 289.11400
• Monoisotopic Mass: 289.11365002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 80.6Ų

Experimental Properties

• Density: 1.153
• Boiling Point: 413.6°C at 760 mmHg
• Flash Point: 204°C
• Refractive Index: 1.584
• PSA: 80.56000
• LogP: 4.87860

Ethyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on Ethyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate

Ethyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate (CAS No. 315683-17-1): A Comprehensive Overview

Ethyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate, identified by its CAS number 315683-17-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal research. This heterocyclic compound features a thiophene core substituted with an amino group, a carboxylate ester, and an isopropylphenyl moiety, making it a versatile scaffold for the development of novel therapeutic agents.

The structural attributes of Ethyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate contribute to its potential biological activity. The presence of the amino group and the carboxylate ester suggests possible interactions with biological targets such as enzymes and receptors. Additionally, the isopropylphenyl substituent may influence the compound's solubility, metabolic stability, and overall pharmacokinetic profile.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of the interactions between Ethyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate and biological systems. Studies have demonstrated that thiophene derivatives can exhibit a wide range of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The specific substitution pattern in this compound may fine-tune its activity towards particular therapeutic applications.

In the realm of drug discovery, Ethyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate has been explored as a precursor in the synthesis of more complex molecules. Its versatile structure allows for further functionalization, enabling researchers to tailor its properties for specific biological targets. For instance, modifications at the amino and carboxylate positions can introduce new binding pockets or enhance binding affinity to desired receptors.

The synthesis of Ethyl 2-amino-4-(4-isopropylphenyl)thiophene-3-carboxylate involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. Key synthetic steps include the formation of the thiophene ring, introduction of the amino group, and installation of the carboxylate ester functionality. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity.

Pharmaceutical research has shown that derivatives of thiophene compounds can modulate various signaling pathways involved in disease progression. The isopropylphenyl group in Ethyl 2-amino-4-(4-isopropilphenil)thiophene-3-carboxilato may interact with aromatic hydrophobic pockets in proteins, influencing their function. This interaction could be exploited to develop drugs that target neurological disorders or cancer by disrupting aberrant signaling networks.

The potential therapeutic applications of Ethil 2-amino-4-(isopropilfenil)tiofeno-3-carbossilato are further supported by preclinical studies. These studies have indicated that thiophene-based compounds can exhibit cytotoxic effects against certain cancer cell lines while maintaining low toxicity towards healthy cells. The precise molecular mechanisms underlying these effects are being actively investigated to optimize drug design and improve patient outcomes.

The development of novel pharmaceuticals relies heavily on the availability of high-quality starting materials like Ethil 2-amino-4-(isopropilfenil)tiofeno-3-carbossilato. Its synthesis and purification must meet stringent standards to ensure consistency in subsequent pharmaceutical applications. Collaborative efforts between synthetic chemists and biologists are essential to bridge the gap between laboratory discoveries and clinical translations.

The future prospects for Etil 2-ammino-4-(isopropilfenile)tiофено-3-carbossilato in drug development are promising. Ongoing research aims to uncover new derivatives with enhanced pharmacological properties through rational drug design principles. By leveraging cutting-edge technologies such as high-throughput screening and structure-based drug design, scientists hope to accelerate the discovery of next-generation therapeutics based on thiophene scaffolds.